Cas no 2171611-79-1 (2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]hex-5-enoic acid)

• Product Name: 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]hex-5-enoic acid
• CAS No: 2171611-79-1
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6415150
• PubChem ID: 165805732
• Update Time: 2025-10-29

2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]hex-5-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2171611-79-1
• EN300-1539284
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]hex-5-enoic acid

• Inchi： 1S/C26H30N2O5/c1-3-4-13-23(25(30)31)28-24(29)14-17(2)15-27-26(32)33-16-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h3,5-12,17,22-23H,1,4,13-16H2,2H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： OPLCWRYRPLFBTQ-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)CC(NC(C(=O)O)CCC=C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]hex-5-enoic acid

Comprehensive Overview of 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]hex-5-enoic acid (CAS No. 2171611-79-1)

2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]hex-5-enoic acid (CAS No. 2171611-79-1) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a hex-5-enoic acid moiety, makes it a valuable intermediate in the development of bioactive molecules. Researchers and industry professionals often search for this compound due to its role in solid-phase peptide synthesis (SPPS), a technique critical for drug discovery and biotechnology applications.

The compound's CAS No. 2171611-79-1 is frequently queried in scientific databases, reflecting its importance in modern chemistry. Its Fmoc-protected amino acid derivative is particularly relevant in the context of peptide-based therapeutics, a rapidly growing field driven by advancements in personalized medicine and targeted drug delivery. Recent trends highlight increasing interest in sustainable synthesis methods and green chemistry, areas where this compound's efficient coupling properties are advantageous.

One of the key features of 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]hex-5-enoic acid is its compatibility with automated peptide synthesizers, a topic frequently discussed in forums and research publications. The compound's hex-5-enoic acid segment introduces unsaturation, which can be leveraged for further functionalization, making it a versatile building block for bioconjugation and material science applications. This aligns with current searches for click chemistry and bioorthogonal reactions, which are pivotal in developing next-generation diagnostics and therapeutics.

In addition to its synthetic utility, the compound's Fmoc group is a subject of interest due to its labile nature under mild basic conditions, enabling selective deprotection without affecting other sensitive functional groups. This property is crucial for multi-step organic synthesis, a common challenge addressed in recent high-impact journals. Users often search for Fmoc deprotection protocols or optimized coupling conditions, underscoring the need for detailed technical guidance on handling this reagent.

The growing demand for peptide-based vaccines and antiviral agents has further amplified the relevance of CAS No. 2171611-79-1. For instance, its structural features are analogous to those used in epitope mapping and immune response modulation, topics trending in immunology research. Furthermore, the compound's potential role in prodrug design is explored in queries related to controlled release systems and enzyme-responsive materials.

From a commercial perspective, suppliers and manufacturers emphasize the compound's high purity and batch-to-batch consistency, critical for regulatory compliance in GMP synthesis. Searches for custom peptide services or bulk Fmoc-amino acids often reference this compound, highlighting its industrial significance. Analytical techniques such as HPLC and mass spectrometry are commonly associated with its quality control, addressing user concerns about purity verification.

In summary, 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]hex-5-enoic acid (CAS No. 2171611-79-1) is a multifaceted compound bridging academic research and industrial applications. Its integration into cutting-edge fields like biologics development and nanomedicine ensures its continued prominence in scientific literature and online search trends. Future directions may explore its utility in AI-driven drug discovery platforms, a hot topic aligning with the compound's programmable synthetic flexibility.